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Compound of Interest

Compound Name: 5-Hydroxy dantrolene-d4

Cat. No.: B12314570 Get Quote

5-Hydroxy Dantrolene-d4: A Technical Guide for
Researchers
For researchers, scientists, and drug development professionals, this in-depth guide provides a

comprehensive overview of the commercial availability, technical specifications, and analytical

applications of 5-Hydroxy dantrolene-d4. This deuterated analog of dantrolene's primary

metabolite serves as a critical internal standard for mass spectrometry-based quantitative

analysis, ensuring accuracy and precision in pharmacokinetic and metabolic studies.

Commercial Availability and Specifications
A stable, isotope-labeled version of 5-hydroxy dantrolene, 5-Hydroxy dantrolene-d4 is

available from several reputable suppliers. While specific offerings may vary, the following

tables summarize key quantitative data from prominent commercial sources to facilitate

comparison.

Table 1: Commercial Supplier Information for 5-Hydroxy Dantrolene-d4
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Supplier Website Contact Information

MedChemExpress --INVALID-LINK-- --INVALID-LINK--

LGC Standards --INVALID-LINK-- N/A

Santa Cruz Biotechnology --INVALID-LINK-- N/A

Toronto Research Chemicals

(TRC)
--INVALID-LINK-- N/A

Veeprho --INVALID-LINK-- --INVALID-LINK--

Table 2: Technical Data for Commercially Available 5-Hydroxy Dantrolene-d4

Supplier
Catalog
Number

CAS
Number

Molecul
ar
Formula

Molecul
ar
Weight (
g/mol )

Purity
Isotopic
Enrichm
ent

Availabl
e Sizes

MedChe

mExpres

s

HY-

132370S

1217225-

15-4

C₁₄H₆D₄

N₄O₆
334.28 ≥98% N/A

1mg,

5mg

LGC

Standard

s

TRC-

H825177

1217225-

15-4

C₁₄H₆D₄

N₄O₆
334.28 N/A N/A

1mg,

10mg

Santa

Cruz

Biotechn

ology

sc-

212423

1217225-

15-4

C₁₄H₆D₄

N₄O₆
334.28 ≥95% N/A

1mg,

5mg

Toronto

Research

Chemical

s

H825177
1217225-

15-4

C₁₄H₆D₄

N₄O₆
334.28 N/A N/A

1mg,

10mg,

25mg,

50mg

Veeprho N/A
1217225-

15-4

C₁₄H₆D₄

N₄O₆
334.28 N/A N/A

Inquire

for

details
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Note: "N/A" indicates that the information was not readily available on the supplier's public

product page. It is recommended to contact the supplier directly for a certificate of analysis for

detailed specifications.

Experimental Protocols: Bioanalytical Quantification
5-Hydroxy dantrolene-d4 is primarily utilized as an internal standard (IS) in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of

dantrolene and its metabolites in biological matrices. The following is a representative protocol

adapted from validated methods for dantrolene analysis in human plasma.[1]

Sample Preparation: Protein Precipitation
To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of the 5-Hydroxy
dantrolene-d4 internal standard working solution (concentration to be optimized based on

the expected analyte concentration).

Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is suitable.

Mobile Phase: A gradient elution with 0.1% formic acid in water (A) and 0.1% formic acid

in acetonitrile (B) is commonly used.

Flow Rate: A typical flow rate is 0.3 mL/min.
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Injection Volume: 5-10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is generally effective for

dantrolene and its metabolites.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor

and product ion transitions for both the analyte (5-hydroxy dantrolene) and the internal

standard (5-Hydroxy dantrolene-d4) must be optimized.

Table 3: Example MRM Transitions (to be optimized on the specific instrument)

Compound Precursor Ion (m/z) Product Ion (m/z)

5-Hydroxy dantrolene [To be determined] [To be determined]

5-Hydroxy dantrolene-d4 [To be determined + 4] [To be determined]

Data Analysis
The concentration of 5-hydroxy dantrolene in the samples is determined by calculating the

peak area ratio of the analyte to the internal standard and comparing it to a standard curve

prepared with known concentrations of the non-labeled compound.

Visualizing Workflows and Pathways
Dantrolene Metabolism
Dantrolene is primarily metabolized in the liver to its active metabolite, 5-hydroxydantrolene,

and a reduced, acetylated metabolite. The following diagram illustrates this metabolic pathway.
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Dantrolene Metabolic Pathway

Bioanalytical Workflow
The general workflow for the quantification of 5-hydroxy dantrolene in a biological sample using

5-Hydroxy dantrolene-d4 as an internal standard is depicted below.
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LC-MS/MS Bioanalytical Workflow

Logical Relationship for Internal Standard Use
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The core principle of using a deuterated internal standard is to correct for variations during

sample processing and analysis. The diagram below illustrates this logical relationship.
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Internal Standard Correction Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial suppliers and availability of 5-Hydroxy
dantrolene-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12314570#commercial-suppliers-and-availability-of-
5-hydroxy-dantrolene-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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